Cas no 834863-04-6 (L-Lysine, L-α-aspartyl-L-α-glutamyl-L-α-glutamyl-L-seryl-L-phenylalanyl-L-glutaminyl-L-tyrosyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-alanyl-L-threonyl-L-valyl- (9CI))

L-Lysine, L-α-aspartyl-L-α-glutamyl-L-α-glutamyl-L-seryl-L-phenylalanyl-L-glutaminyl-L-tyrosyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-alanyl-L-threonyl-L-valyl- (9CI) structure

834863-04-6 structure

Product name:L-Lysine, L-α-aspartyl-L-α-glutamyl-L-α-glutamyl-L-seryl-L-phenylalanyl-L-glutaminyl-L-tyrosyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-alanyl-L-threonyl-L-valyl- (9CI)

CAS No:834863-04-6

MF:C₇₆H₁₁₃N₁₉O₂₉

MW:

CID:671225

Chemical and Physical Properties
Related Products

L-Lysine, L-α-aspartyl-L-α-glutamyl-L-α-glutamyl-L-seryl-L-phenylalanyl-L-glutaminyl-L-tyrosyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-alanyl-L-threonyl-L-valyl- (9CI) Chemical and Physical Properties

Names and Identifiers

- L-Lysine,L-a-aspartyl-L-a-glutamyl-L-a-glutamyl-L-seryl-L-phenylalanyl-L-glutaminyl-L-tyrosyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-alanyl-L-threonyl-L-valyl-
- L-Lysine,L-a-aspartyl-L-a-glutamyl-L-a-glutamyl-L-seryl-L-phenylalanyl-L-glutaminyl-L-tyrosyl-L-prolyl-L-seryl-L-glutaminyl-L
- L-Lysine, L-α-aspartyl-L-α-glutamyl-L-α-glutamyl-L-seryl-L-phenylalanyl-L-glutaminyl-L-tyrosyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-alanyl-L-threonyl-L-valyl- (9CI)

L-Lysine, L-α-aspartyl-L-α-glutamyl-L-α-glutamyl-L-seryl-L-phenylalanyl-L-glutaminyl-L-tyrosyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-alanyl-L-threonyl-L-valyl- (9CI) Related Literature

1. A closed form large deformation solution of plate bending with surface effects

Tianshu Liu,Anand Jagota,Chung-Yuen Hui Soft Matter, 2017,13, 386-393
2. A ‘‘naked-eye’’ colorimetric and ratiometric fluorescence probe for trace hydrazine†

Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596
3. A 3D porous hetero-metal compound with helical channels†

Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419
4. A Biologically Inspired Cross-Type Ankle–Foot Exotendon: Assisting Plantarflexion Moment and Movement Stability

YuyaoLiu,RongleiSun,YingLi,MiaoZhang,KaijieZou
5. A 2,2′-bipyridine coordination complex of [ICl2]+†

Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
6. A capped trigonal prismatic cobalt(ii) complex as a structural archetype for single-ion magnets†

Gangji Yi,Huihui Cui,Chunyang Zhang,Wen Zhao,Lei Chen,Yi-Quan Zhang,Xue-Tai Chen,You Song,Aihua Yuan Dalton Trans., 2020,49, 2063-2067
7. 8-Hydroxyquinoline as a building block for artificial receptors: binding preferences in the recognition of glycopyranosides†

Monika Mazik,Christoph Geffert Org. Biomol. Chem., 2011,9, 2319-2326
8. A blue-white-yellow color-tunable excited state intramolecular proton transfer (ESIPT) fluorophore: sensitivity to polar–nonpolar solvent ratios

Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
9. 5.2% efficient PbS nanocrystal Schottky solar cells†

Claudia Piliego,Satria Zulkarnaen Bisri,Maria Antonietta Loi Energy Environ. Sci., 2013,6, 3054-3059
10. A catalytic enantioselective approach to tetrol bearing vicinal all-carbon quaternary stereogenic centers†

Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740

834863-04-6 (L-Lysine, L-α-aspartyl-L-α-glutamyl-L-α-glutamyl-L-seryl-L-phenylalanyl-L-glutaminyl-L-tyrosyl-L-prolyl-L-seryl-L-glutaminyl-L-glutaminyl-L-alanyl-L-threonyl-L-valyl- (9CI)) Related Products

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